Cas no 28518-95-8 (Benzene, isothiocyanatonitro-)
Benzene, isothiocyanatonitro- structure
Product Name:Benzene, isothiocyanatonitro-
CAS No:28518-95-8
MF:C7H4N2O2S
MW:180.183859825134
CID:1435108
PubChem ID:137690
Update Time:2025-04-20
Benzene, isothiocyanatonitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, isothiocyanatonitro-
- Benzene, isothiocyanatonitro- (9CI)
- 1-isothiocyanato-2-nitro-benzene
- DTXSID70181658
- NSC 203074
- 2-Nitrophenyl isothiocyanate
- 1-Isothiocyanato-2-nitrobenzene #
- MFCD00041238
- AKOS005171069
- ALBB-003140
- 1-Isothiocyanato-2-nitrobenzene
- 2719-30-4
- NSC-203074
- FS-4021
- SCHEMBL61329
- 28518-95-8
- DB-021451
- NSC203074
- o-nitrophenyl isothiocyanate
- STK502631
-
- Inchi: 1S/C7H4N2O2S/c10-9(11)7-4-2-1-3-6(7)8-5-12/h1-4H
- InChI Key: CBWJHIXSVFDERH-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.99942
- Monoisotopic Mass: 179.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 90.3Ų
Experimental Properties
- PSA: 55.5
Benzene, isothiocyanatonitro- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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